Cas no 922049-05-6 (N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methoxy-3-methylbenzene-1-sulfonamide)

N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methoxy-3-methylbenzene-1-sulfonamide structure

922049-05-6 structure

Product Name:N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methoxy-3-methylbenzene-1-sulfonamide

CAS No:922049-05-6

MF:C₂₂H₂₆N₂O₅S

MW:430.517244815826

CID:6607398

PubChem ID:40956599

Update Time:2023-12-01

N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methoxy-3-methylbenzene-1-sulfonamide
- N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-4-methoxy-3-methylbenzenesulfonamide
- 922049-05-6
- N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methoxy-3-methylbenzene-1-sulfonamide
- N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methoxy-3-methylbenzenesulfonamide
- F2296-0230
- AKOS024637299
- Inchi： 1S/C22H26N2O5S/c1-6-11-24-18-9-7-16(13-20(18)29-14-22(3,4)21(24)25)23-30(26,27)17-8-10-19(28-5)15(2)12-17/h6-10,12-13,23H,1,11,14H2,2-5H3
- InChI Key： MSKJVWOADDBKPP-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=C(C)C=1)OC)(NC1C=CC2=C(C=1)OCC(C)(C)C(N2CC=C)=O)(=O)=O

Computed Properties

Exact Mass: 430.15624311g/mol
Monoisotopic Mass: 430.15624311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 732
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 93.3Å²

N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl-4-methoxy-3-methylbenzene-1-sulfonamide Pricemore >>

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Life Chemicals	F2296-0230-2μmol	N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methoxy-3-methylbenzene-1-sulfonamide	922049-05-6	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2296-0230-5μmol	N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methoxy-3-methylbenzene-1-sulfonamide	922049-05-6	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2296-0230-10μmol	N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methoxy-3-methylbenzene-1-sulfonamide	922049-05-6	90%+	10μl	$69.0	2023-05-16
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Life Chemicals	F2296-0230-1mg	N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-4-methoxy-3-methylbenzene-1-sulfonamide	922049-05-6	90%+	1mg	$54.0	2023-05-16
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